N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide

• IUPAC Name: N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide
• InChI: InChI=1S/C17H18BrNO2/c1-11-6-4-5-7-15(11)21-10-16(20)19-17-12(2)8-14(18)9-13(17)3/h4-9H,10H2,1-3H3,(H,19,20)
• InChI Key: GNEFYNFGNIHGSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=C(C=C(C=C2C)Br)C
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide, also known as BMDP, is a research chemical that belongs to the class of phenylacetamides. It has gained significant attention in recent years due to its potential applications in scientific research. BMDP is a white crystalline powder that is soluble in organic solvents and has a molecular weight of 393.28 g/mol.

Mechanism of Action

N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide acts as a dopamine reuptake inhibitor by binding to the dopamine transporter and preventing the reuptake of dopamine into the presynaptic neuron. This leads to an increase in dopamine levels in the synaptic cleft, which can result in various physiological and behavioral effects.
Biochemical and Physiological Effects:
N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide has been shown to have various biochemical and physiological effects, including increased locomotor activity, enhanced cognitive function, and improved memory retention. It has also been shown to have potential neuroprotective effects against oxidative stress and neuroinflammation.

Advantages and Limitations for Lab Experiments

N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide has several advantages for use in laboratory experiments, including its high potency and selectivity for the dopamine transporter. However, its limited solubility in water and potential for toxicity at high doses are important limitations to consider.

Future Directions

There are several future directions for research on N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide, including the investigation of its potential therapeutic applications in dopamine-related disorders, the development of more potent and selective analogs, and the exploration of its effects on other neurotransmitter systems. Additionally, further studies are needed to determine the long-term safety and toxicity of N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide.

Synthesis Methods

The synthesis of N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide involves the reaction of 2-methylphenoxyacetic acid with 4-bromo-2,6-dimethylbenzyl chloride in the presence of a base such as triethylamine. The resulting intermediate is then treated with acetic anhydride to yield the final product, N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide.

Scientific Research Applications

N-(4-bromo-2,6-dimethylphenyl)-2-(2-methylphenoxy)acetamide has been investigated for its potential use in various scientific research fields, including medicinal chemistry, pharmacology, and neuroscience. It has been shown to have a high affinity for the dopamine transporter, which makes it a potential candidate for the treatment of dopamine-related disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).